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5-Aminopentan-2-one: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Aminopentan-2-one is a bifunctional organic molecule containing both a primary amine and
a ketone functional group. This unique structure makes it a versatile building block in organic
synthesis and a compound of interest for various chemical and pharmaceutical applications.
This technical guide provides a detailed overview of the chemical properties, structure, and
potential applications of 5-Aminopentan-2-one, with a focus on providing researchers with the
critical information needed for its use in experimental settings.

Chemical Properties and Structure

5-Aminopentan-2-one, also known as N-acetylpropylamine, is a linear amino ketone.[1] Its
fundamental chemical and physical properties are summarized below.

Tabulated Physical and Chemical Properties

Quantitative data for 5-Aminopentan-2-one is crucial for its application in research and
development. The following table summarizes its key properties.
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Property Value Source
IUPAC Name 5-aminopentan-2-one [1]
Molecular Formula CsH1:NO [1]
Molecular Weight 101.15 g/mol [1]
Boiling Point Not available

Melting Point Not available

Density Not available

Solubility in Water Not available

XLogP3 -0.7 [1]
Topological Polar Surface Area  43.1 A2 [1]

Note: Experimental data for boiling point, melting point, density, and water solubility are not
readily available in the searched literature. The provided XLogP3 and Topological Polar
Surface Area are computed values.

Chemical Structure

The structure of 5-Aminopentan-2-one consists of a five-carbon chain with a carbonyl group at
the second position and a primary amino group at the fifth position.

Caption: 2D structure of 5-Aminopentan-2-one.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 5-Aminopentan-2-one are
not extensively documented in the readily available literature. However, general synthetic and
analytical methodologies for similar amino ketones can be adapted.

Synthesis

A potential synthetic route to 5-aminopentan-2-one is through the oxidation of the
corresponding amino alcohol, 5-aminopentan-2-ol.[2] This transformation is a common reaction
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in organic synthesis, and various oxidizing agents can be employed.[2] The choice of reagent
would depend on the desired selectivity and reaction conditions, with mild oxidizing agents
being preferable to avoid over-oxidation or side reactions involving the amino group.[2]

Another general approach for the synthesis of amino ketones involves the reductive amination
of a dicarbonyl compound or the alkylation of an amine with a halo-ketone.

Note: These are generalized synthetic strategies and would require optimization for the specific
synthesis of 5-Aminopentan-2-one.

Analytical Methods

The characterization and purity assessment of 5-Aminopentan-2-one would typically involve
standard analytical techniques:

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR would be essential for
confirming the chemical structure. For similar pentan-2-one derivatives, the a-protons to the
carbonyl group are expected to appear as a triplet in the *H NMR spectrum.[3]

e Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern.

e Infrared (IR) Spectroscopy: To identify the characteristic vibrational frequencies of the
carbonyl (C=0) and amine (N-H) functional groups.

e Chromatography (GC or HPLC): To assess the purity of the compound.

Biological Activity and Signaling Pathways

There is currently no specific information available in the searched literature regarding the
biological activity or any associated signaling pathways of 5-Aminopentan-2-one. The broader
class of amino ketones exhibits a wide range of biological activities, and these molecules are
recognized as important pharmacophores in drug discovery. Further research is needed to
elucidate any potential biological roles of 5-Aminopentan-2-one.

Logical Relationships in Analysis

The following diagram illustrates a logical workflow for the characterization and analysis of a
synthesized sample of 5-Aminopentan-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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